Cas no 212332-24-6 (8-Methoxy-1-methyl-9H-pyrido[3,4-b]indole)

• Product Name: 8-Methoxy-1-methyl-9H-pyrido[3,4-b]indole
• CAS No: 212332-24-6
• MF: C₁₃H₁₂N₂O
• MW: 212.247182846069
• CID: 4734186
• Update Time: 2025-08-02

8-Methoxy-1-methyl-9H-pyrido[3,4-b]indole Chemical and Physical Properties

Names and Identifiers

• 8-methoxy-1-methyl-9H-pyrido[3,4-b]indole
• OJKIFIATSFTXLQ-UHFFFAOYSA-N
• .beta.-Carboline, 8-methoxy-1-methyl-
• 8-Methoxy-1-methyl-9H-beta-carboline #
• 8-Methoxy-1-methyl-9H-pyrido[3,4-b]indole

• Inchi： 1S/C13H12N2O/c1-8-12-10(6-7-14-8)9-4-3-5-11(16-2)13(9)15-12/h3-7,15H,1-2H3
• InChI Key： OJKIFIATSFTXLQ-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC2=C1NC1C(C)=NC=CC2=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 258
• XLogP3: 3.6
• Topological Polar Surface Area: 37.9

Additional information on 8-Methoxy-1-methyl-9H-pyrido[3,4-b]indole

8-Methoxy-1-methyl-9H-pyrido[3,4-b]indole: A Comprehensive Overview

The compound with CAS No 212332-24-6, commonly referred to as 8-Methoxy-1-methyl-9H-pyrido[3,4-b]indole, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of indole derivatives, which are known for their diverse biological activities and structural versatility. The long-tail keyword for this compound, 8-Methoxy-1-methyl-9H-pyrido[3,4-b]indole, highlights its unique substitution pattern and structural features that contribute to its potential applications in drug discovery and material science.

Recent studies have focused on the synthesis and biological evaluation of this compound, revealing its promising properties as a potential lead molecule for therapeutic interventions. Researchers have explored its antioxidant activity, anti-inflammatory effects, and neuroprotective potential, making it a subject of interest in the development of novel pharmaceutical agents. The methoxy group at position 8 and the methyl group at position 1 play crucial roles in modulating the compound's pharmacokinetic properties and bioavailability.

In terms of structural characterization, 8-Methoxy-1-methyl-9H-pyrido[3,4-b]indole exhibits a rigid bicyclic framework that enhances its stability and solubility in various solvents. This feature is particularly advantageous in drug delivery systems where solubility is a critical factor. Moreover, the compound's ability to form stable complexes with metal ions has opened new avenues for its application in catalysis and sensing technologies.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on this compound, providing insights into its binding affinities with various biological targets. These studies have highlighted its potential as an inhibitor of key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). Furthermore, the compound's ability to modulate cellular signaling pathways has been explored in cancer research, where it shows promise as a chemopreventive agent.

The synthesis of 8-Methoxy-1-methyl-9H-pyrido[3,4-b]indole involves a multi-step process that typically begins with the preparation of indole derivatives followed by selective substitution reactions. The use of microwave-assisted synthesis has been reported to significantly enhance the reaction efficiency and yield high-purity products. This approach not only simplifies the synthetic route but also reduces the overall production time, making it more feasible for large-scale manufacturing.

In conclusion, 8-Methoxy-1-methyl-9H-pyrido[3,4-b]indole (CAS No 212332-24-6) stands out as a versatile molecule with immense potential in various scientific domains. Its unique structural features, coupled with recent advancements in its synthesis and biological evaluation, position it as a valuable asset in both academic research and industrial applications. As ongoing studies continue to unravel its full spectrum of properties, this compound is poised to make significant contributions to the development of innovative therapeutic agents and advanced materials.